Journal Name:Environmental Chemistry Letters
Journal ISSN:1610-3653
IF:13.615
Journal Website:http://link.springer.com/journal/10311
Year of Origin:2003
Publisher:Springer Verlag
Number of Articles Per Year:115
Publishing Cycle:Quarterly
OA or Not:Not
A Numerical Approach to Analysis of an Environment-Friendly Sn-Based Perovskite Solar Cell with SnO2 Buffer Layer Using SCAPS-1D
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-06-16 , DOI: 10.1155/2023/4154962
In this research, we have proposed a Sn-based perovskite solar cell using solar cell capacitance software. The main aim of this study is to develop an environment-friendly and highly efficient structure that can be used as an alternative to other toxic lead-based perovskite solar cells. This work performed a numerical analysis for the proposed (Al/ZnO/SnO2/CH3NH3SnI3/Ni) device structure. The absorber layer CH3NH3SnI3, buffer layer SnO2, and electron transport layer (ETL) ZnO, with aluminium as the front contact and nickel as the back contact, have been used in this simulation. Several analyses have been conducted for the proposed structure, such as the impact of the absorber layer thickness, acceptor density, defect density, series and shunt resistances, back contact work function, and operating temperature. The device simulation revealed that the optimum thickness of the absorber layer is 1.5 μm and 0.05 μm for the buffer layer. The proposed Sn-based perovskite structure has obtained a conversion efficiency of 28.19% along with FF of 84.63%, Jsc of 34.634 mA/cm2, and Voc of 0.961 V. This study shows the upcoming lead-free perovskite solar cell’s enormous potential.
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Research on the Relationship between Soil Shear Stress Level and Safety Factor
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-05-17 , DOI: 10.1155/2023/9775240
At present, in the design of geotechnical structures, the allowable bearing capacity is mostly designed according to the safety factor specified in the design specification. However, there are two problems that have not yet been clearly explained in theory: (1) why is the safety factor listed in the standard is suitable for the design of geotechnical structures and (2) can the safety factor selected according to the specification guarantee the long-term stability of soil mass. In view of the above problems, according to the statistical law in the rheological properties of soil, the relationship between the shear stress level of the soil and the stability of the soil is studied, and the stable shear stress level of the soil is obtained. The research results show that the stable shear stress level of soil is the corresponding shear stress level under static earth pressure. This conclusion not only verifies the correctness of the theoretical finding that “the earth pressure on the structure develops toward the static earth pressure, and whether the ultimate safety of the geotechnical structure is related to its design bearing capacity is greater than the static earth pressure” in the design code of the retaining structure but also clarifies the source of the safety factor. By calculating the design bearing capacity of the geotechnical structure according to the static earth pressure, the geotechnical structure that maintains long-term stability can be designed, which provides a reliable method for the design of the permanent geotechnical structure.
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Carriers of Healing Agents in Biological Self-Healing Concrete
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-04-27 , DOI: 10.1155/2023/7179162
Concrete is the most widely used material in civil engineering, but due to its inherent brittleness, the generation of cracks easily occurs. Crack healing is an effective method for restoring the mechanical properties of concrete and improving its durability. Of all the current concrete crack healing methods, microbial-induced calcium carbonate precipitation technology is an incredibly promising crack self-healing strategy that has received widespread attention in the field of concrete crack repair. As the biological self-healing agent has difficulty resisting the high alkali and high calcium environment in concrete, protection is required when it is used in concrete cracks.
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Adhesion of Nano-ZnO Modified Asphalt and Its Influence on Moisture-Sensitive Properties of Mixtures
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-04-19 , DOI: 10.1155/2023/8888248
This study investigates the effect of nano-ZnO on modified asphalt’s adhesion characteristics by preparing various mixtures with 0%, 1%, 2%, and 3% nano-ZnO contents. Within the study context, the adhesion characteristics of asphalt mixtures with different nano-ZnO to limestone, basalt, and granite contents are studied using a boiling test. The surface-free energy (SFE) parameters of four asphalt and three aggregate types are evaluated using a theoretical approach and then verified by performing pull-off tests, and the adhesion work between different asphalt and aggregates is calculated. In addition, the effect of nano-ZnO on moisture-sensitive properties of the asphalt mixture is assessed using a freeze-thaw split test and semicircle bending (SCB) test. The study results have shown that nano-ZnO can enhance adhesion characteristics of the asphalt. The surface energy of modified asphalt with high ZnO content is relatively larger, and the adhesion between asphalt and limestone is better than the basalt and granite. The aggregates’ chemical composition and the SFE’s parameters significantly affect the adhesion between asphalt and aggregates. Furthermore, the correlation between the surface-free energy theory and the pull-off test results is better than the boiling test ones. Nano-ZnO enhances the asphalt mixture’s moisture sensitivity before and after freeze-thaw cycles and impacts the initial state’s tensile strength and cracks resistance, especially after freeze-thaw cycles where the improvement is obvious.
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Approximate Relationship for the Bond-Slip Using a Concrete Damage-Plastic Model
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-04-17 , DOI: 10.1155/2023/1320192
This paper presents an approximate multicontact model to study dynamic bond stress-slip based on the concrete damage-plastic model. To establish the bond stress-slip between rebar and concrete, an elastic-plastic steel cylinder contact element was used as the tube (ring contact element), and then, by reducing the bond strength, the amount of slip between rebar and concrete and its effect on concrete damage-plastic parameters were considered. When concrete cracks, the parameters of concrete cracking, the plasticity of rebar and concrete fracture, and the pull-out of rebar from concrete are used to consider the bond-slip relationship between rebar and concrete. Meanwhile, an external constraint in the cylinder model is taken into account. The bond strength calculated by the presented model is compared with the pull-out test specimen results, and the errors are generally within 15%. Finally, using the results obtained from the amount of slip in models, an approximate mathematical relationship between the slip of the rebar inside the concrete can be obtained in terms of the resistance of the ring contact element (instead of the concrete surrounding). This formula can be used to calculate the bond-slip rate of all the rebars of a structure. The results of the mentioned model using the ABAQUS software demonstrated that by reducing the strength of the ring contact element by 20%, slip increased by 4.2%. Also, with an 80% reduction in ring strength, the bond-slip rate increases by 45%. The proposed approximate relationship has reasonable accuracy and lower computational cost.
Detail
Optimization of Wear Process Parameters of Al6061-Zircon Composites Using Taguchi Method
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-05-18 , DOI: 10.1155/2023/9507757
Aluminium metal matrix composites are utilised extensively in a variety of engineering applications, including those involving automobiles, aerospace, and other fields of engineering because of its superior tribological properties. In the present research work, an effort was made to investigate the wear behaviour of an aluminium alloy called Al6061 that was manufactured by a process called two-step stir casting. The alloy was strengthened with zircon particles. The zircon particles were varied in three different percentages: six percent, nine percent, and twelve percent. A pin-on-disc wear testing machine was used to investigate the wear behaviour of Al6061-Zircon composites at elevated temperature 100°C. Experiments were performed as per the design of the experiments that had been generated using Taguchi’s method. In order to do the analysis on the data, L27 Orthogonal array was chosen. During the wear process, an investigation was conducted to determine the impact of applied load, speed, percentage of reinforcement, and sliding distance on the wear response parameter. An analysis of variance (ANOVA) table and a regression equation were established to facilitate this study. In order to conduct the study of the dry sliding wear resistance, the aim of this equation was to select the smallest possible features. The scanning electron micrographs of Al6061-Zircon composites show the presence of zircon particles. It also shows that the particles are distributed uniformly in the Al6061 matrix. The scanning micrographs of worn out surfaces of Al6061-Zircon composites show the presence of grooves on the wear surface moving parallel to the sliding direction. According to the outcomes, the factor with the major impact is the load, followed by speed, sliding distance, and the percentage of reinforcement. In conclusion, confirmation tests were conducted in order to validate the experimental results.
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Evaluating 28-Days Performance of Rice Husk Ash Green Concrete under Compression Gleaned from Neural Networks
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-07-11 , DOI: 10.1155/2023/1177458
Cement manufacturing and utilization is one of the majorly responsible factors for global CO2 emissions. In light of sustainability and climate change concerns, it is essential to find alternative solutions to reduce the carbon footprint of cement. Secondary cementitious materials (SCMs) are helpful in reducing carbon emissions from concrete. One such solution is the use of agricultural waste as SCMs to reduce carbon emissions from concrete. Especially rice husk ash (RHA) is a silica-rich, globally available agricultural waste material. The compressive strength (CS) of concrete is important and is used to evaluate the material’s strength and durability. Predicting CS using a laboratory method is a costly, time-consuming, and complex process. ML-based prediction models are the modern solution to these problems. In this study, a total of 407 datasets are used to develop an ML-based model by using the ANN algorithm to predict the CS of concrete containing RHA. Cement, coarse aggregates, fine aggregates, water, rice husk ash, superplasticizer, and type of sample are used as input parameters to predict CS at 28 days. Various statistical parameters including correlation coefficient (R), root means square error (RMSE), mean absolute error (MAE), mean absolute percentage error (MAPE), Nash-Sutcliffe (NS), and the a20-index have been used to assess the performance of the developed ANN model. The R and RMSE values of training, validation, and testing samples are 0.9928, 0.9864, and 0.9545, and 1.6471 MPa, 2.7149 MPa, and 4.4334 MPa, respectively. The results obtained from this study have been found to be promising and enrich the available literature. This work will nudge civil engineering and material science researchers toward opting for sustainable computing techniques. However, the study’s limitations include the need for additional research into the material’s long-term behaviour as well as the consideration of other characteristics that may affect its strength, such as environmental conditions like temperature and humidity.
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On the Adaptability and Effect of High Damping Rubber Bearings in the Seismic Resistance of Large Aqueducts
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-04-22 , DOI: 10.1155/2023/2269904
Being the critical hydraulic structure in the construction of national water diversion projects, the large-scale aqueduct is one of the indispensable buildings in the rational allocation of water resources. Moreover, its safe operation during an earthquake is related to the success of the national water network’s construction. In this paper, HDRBs (high damping rubber bearings) have been used as the seismic isolation device for the large aqueduct, considering the FSI (fluid solid interaction) between the water and the walls of the aqueduct, and the mechanical model of HDRBs has been constructed by the bilinear model. The dynamic responses of the large aqueduct under different ground motion excitations, including different peak ground accelerations (PGAs) and operating conditions, have been calculated using the precise integration method. At the same time, the influence of RB (rubber bearings) and HDRBs, two kinds of bearings, on the seismic response of the large aqueduct is compared and analyzed. The maximum reduction in natural frequency with HRDB is about 72%, compared with the use of RB under different working conditions. When there is substitution of HDRB for RB, the stresses in the concrete at the corresponding positions decrease from 1.87 MPa to about 0.71 MPa. The analysis shows that HDRBs are equipped with well seismic isolation and energy dissipation performance, which can effectively reduce the seismic responses and improve the seismic performance of the large aqueduct. In addition, it shows that HDRBs have well adaptability to different operating conditions, ground motion excitation, and PGA, which can be extended to the constructions of aqueduct projects with high seismic intensity and complex geological conditions.
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Performance Analysis of Compression Ignition Engines Using Emulsion Fuel Blended with Aluminium Oxide Nanoparticles
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-05-31 , DOI: 10.1155/2023/3988117
One of the excellent choices for compression ignition engines is emulsions. The current experimental analysis deals with transesterified Pongamia biodiesel. This work gives a substantial track to synthesize and to enhance fuel by including aluminium oxide nanoparticles. Emulsification is used to prepare fuel consisting of 88% of Pongamia biodiesel, 10% water, and 2% surfactants with series chemical emulsification techniques. This is then mixed with the ratio of 50 ppm and 100 ppm by mass with aluminium oxide nanoparticles by employing ultrasonication techniques. This work is carried out on compression ignition engines in different phases using biodiesel, nanoparticles, surfactants, and water. It was inferred from the results that there was a considerable enhancement in performance and decrease in emission when compared with diesel. It is found that the system exhibited 15% improvement in brake thermal efficiency and 45% reduction in oxides of nitrogen. The system exhibited considerable improvement in performance and reduction in emission.
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A Neural Network-Based Prediction of Superplasticizers Effect on the Workability and Compressive Characteristics of Portland Pozzolana Cement-Based Mortars
Environmental Chemistry Letters ( IF 13.615 ) Pub Date: 2023-05-16 , DOI: 10.1155/2023/2605414
Portland Pozzolana Cement (PPC) mortars are predominantly employed in plastering works to achieve better workability, superior surface finish, and higher fineness to offer better cohesion with fine aggregates than the ordinary Portland cement (OPC) mortars. To achieve high performance in the cement mortar similar to cement concrete, the addition of a superplasticizer is recommended. The present study investigates the impact of addition of sulphonated naphthalene formaldehyde- (SNF)-based (0.5%, 0.6%, 0.7%, and 0.8%) and lignosulphate- (LS)-based (0.2%, 0.3%, 0.4%, and 0.5%) superplasticizers on the workability and compressive strength characteristics of PPC mortars. Plastering mortars of ratio 1 : 4 were prepared with natural sand and manufacturing sand (M sand) as fine aggregates. A flow table test was conducted on all the mortar mix proportions, and the effects of the inclusion of superplasticizers on flow properties were recorded at different time intervals (0, 30, 60, 90, and 120 minutes). PPC mortar cubes were prepared, cured, and examined to assess the inclusion of chemical admixtures on compressive strength at different ages (1, 3, 7, 14, and 28 days). The experimental findings from the workability and compressive strength of PPC mortars were analyzed, and the corresponding results were predicted using artificial intelligence. Experimental investigations demonstrated that the desired flow characteristics and higher compressive strength results were achieved from a 0.7% dosage of ligno-based superplasticizer. The predicted workability and compressive strength results at various ages acquired by implementing an Artificial Neural Network (ANN) were found to be in close agreement with the experimental results.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
环境科学与生态学2区 CHEMISTRY, MULTIDISCIPLINARY 化学综合3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
19.10 42 Science Citation Index Expanded Not
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